Cas no 1228780-27-5 (Methyl 4-fluoro-2-phenethylbenzoate)

• Product Name: Methyl 4-fluoro-2-phenethylbenzoate
• CAS No: 1228780-27-5
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• CID: 2136674
• Update Time: 2023-08-04

Methyl 4-fluoro-2-phenethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-2-phenethylbenzoate
• LZOFAAFTIWKRLM-UHFFFAOYSA-N
• Methyl 4-fluoro-2-phenethylbenzoate

• Inchi： 1S/C16H15FO2/c1-19-16(18)15-10-9-14(17)11-13(15)8-7-12-5-3-2-4-6-12/h2-6,9-11H,7-8H2,1H3
• InChI Key： LZOFAAFTIWKRLM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Topological Polar Surface Area: 26.3